
A Comparative Guide to Commercial 8-
Hydroxyguanine (8-OHG) ELISA Kits

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Hydroxyguanine Hydrochloride

Cat. No.: B587949 Get Quote

For researchers, scientists, and professionals in drug development, the accurate measurement

of oxidative DNA damage is crucial. 8-hydroxyguanine (8-OHG), and its deoxynucleoside form

8-hydroxy-2'-deoxyguanosine (8-OHdG), are widely accepted as key biomarkers for such

damage.[1] Enzyme-linked immunosorbent assays (ELISAs) offer a high-throughput and cost-

effective method for quantifying 8-OHG/8-OHdG in various biological samples. However, the

market offers a plethora of commercial ELISA kits, each with its own set of performance

characteristics. This guide provides an objective comparison of several commercially available

8-OHG ELISA kits to aid researchers in selecting the most suitable option for their studies.

Performance Comparison of Commercial 8-OHG
ELISA Kits
The selection of an appropriate ELISA kit depends on several factors, including the sample

type, the expected concentration of 8-OHdG, and the required sensitivity. The following table

summarizes the key performance characteristics of various commercial 8-OHG ELISA kits

based on manufacturer-provided information.
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y

Detection
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Assay
Time

Abcam

8-hydroxy

2

deoxyguan

osine

ELISA Kit

(ab201734

)

Competitiv

e

= 0.59

ng/mL

0.94 - 60

ng/mL

Saliva,

Urine,

Plasma,

Tissue

Extracts,

Serum,

Cell Lysate

2h

Abcam

8-hydroxy-

2'-

deoxyguan

osine (8-

OHdG)

ELISA Kit

(ab285254

)

Competitiv

e
- -

Serum,

plasma,

tissue

homogenat

e and other

biological

fluids

-

Agrisera

DNA

Damage

(8-OHdG)

ELISA Kit

Competitiv

e
0.59 ng/mL

0.94 - 60

ng/mL

Urine, cell

culture,

plasma,

and other

sample

matrices

1h

Arigo

Biolaborato

ries

8

Hydroxygu

anosine (8-

OHdG)

ELISA Kit

(ARG8091

1)

Competitiv

e
0.59 ng/ml

0.94 - 60

ng/ml

Urine, cell

culture

supernatan

t, serum,

plasma,

saliva and

cell/tissue

lysate

1h

Cayman

Chemical

DNA/RNA

Oxidative

Damage

(High

Competitiv

e

80% B/B₀:

30 pg/ml

10.3-3,000

pg/ml

- -
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Sensitivity)

ELISA Kit

Cell

Biolabs,

Inc.

OxiSelect

™

Oxidative

DNA

Damage

ELISA Kit

(8-OHdG

Quantitatio

n)

Competitiv

e
- -

DNA

samples
-

Cloud-

Clone

Corp.

ELISA Kit

for 8-

Hydroxyde

oxyguanosi

ne (8-

OHdG)

(CEA660G

e)

Competitiv

e Inhibition

<

26.81pg/m

L

74.07-

6,000pg/m

L

Serum,

plasma

and other

biological

fluids

2h

Elabscienc

e

8-OHdG(8-

Hydroxyde

oxyguanosi

ne) ELISA

Kit (E-EL-

0028)

Competitiv

e
0.94 ng/mL

1.56-100

ng/mL

serum,

plasma

and other

biological

fluids

2h 30min

Invitrogen

(Thermo

Fisher)

8-OHdG

Competitiv

e ELISA Kit

(EEL004)

Competitiv

e
0.94 ng/mL

1.56-100

ng/mL

Serum,

Plasma
2h 30min

Northwest

Life

Science

Specialties

High

Sensitivity

8-

Hydroxyde

oxyguanosi

ne (8-

Competitiv

e

125 pg/mL - Plasma,

and/or

DNA

extracts

isolated

from cell

Overnight

incubation
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OHdG)

ELISA

Assay Kit

lysates or

tissue

homogenat

es

R&D

Systems

HT 8-oxo-

dG ELISA

Kit II

(4380-096-

K)

Competitiv

e
- -

plasma,

urine, and

saliva

samples,

DNA

extracted

from

cultured

cells,

adherent

cells, and

tissue

-

Note: "-" indicates that the information was not readily available in the initial search results.

Researchers should consult the manufacturer's datasheets for the most up-to-date and

complete information.

Experimental Protocols and Methodologies
The majority of the compared 8-OHG ELISA kits employ a competitive assay format.[2][3] The

general principle involves the competition between 8-OHdG in the sample and a fixed amount

of 8-OHdG pre-coated on the microplate for binding to a specific antibody. The signal is

inversely proportional to the amount of 8-OHdG in the sample. A typical workflow for these

competitive ELISAs is illustrated below.
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Typical Competitive 8-OHG ELISA Workflow

Sample and Standard Preparation

Add Samples/Standards to 8-OHdG Coated Plate

Add Detection Antibody

Incubate

Wash Plate

Add HRP-Conjugate

Incubate

Wash Plate

Add TMB Substrate

Incubate (in dark)

Add Stop Solution

Read Absorbance at 450 nm

Calculate 8-OHdG Concentration
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Oxidative DNA Damage and Repair Pathway

Reactive Oxygen Species (ROS) Guanine in DNAOxidation 8-OHG in DNA Base Excision Repair (BER)Repair Excretion in Urine/Saliva Biomarker of Oxidative Stress

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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